Cas no 80322-82-3 (Triethylene Glycol Dimethanesulfonate)

• Product Name: Triethylene Glycol Dimethanesulfonate
• CAS No: 80322-82-3
• MF: C₈H₁₈O₈S₂
• MW: 306.353721141815
• CID: 705877
• PubChem ID: 11077635
• Update Time: 2025-07-22

Triethylene Glycol Dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3,6,9-Trioxa-2-thiaundecan-11-ol, methanesulfonate, 2,2-dioxide
• Triethylene Glycol Dimethanesulfonate
• 2-[2-(2-hydroxyethoxy)ethoxy]ethanol,methanesulfonic acid
• Triethylene Glycol D
• TRIETHYLENEGLYCOLDIMETHANESULFONATE
• BT-0167
• (Ethane-1,2-diylbis(oxy))bis(ethane-2,1-diyl) dimethanesulfonate
• BP-20696
• MPXIHGYFUPBCPK-UHFFFAOYSA-N
• [Ethane-1,2-diylbis(oxy)]bis(ethane-2,1-diyl) Dimethanesulfonate
• AT13073
• methanesulfonic acid 2-[2-(2-methanesulfonyloxy-ethoxy)-ethoxy]-ethyl ester
• triethyleneglycol dimesylate
• 80322-82-3
• 2-{2-[2-(METHANESULFONYLOXY)ETHOXY]ETHOXY}ETHYL METHANESULFONATE
• AKOS037649515
• 3,6-dioxaoctyl 1,8-dimesylate
• MFCD01677750
• SCHEMBL1627440
• 2-[2-(2-methylsulfonyloxyethoxy)ethoxy]ethyl methanesulfonate
• A916085
• SY277846
• CS-0208027
• Triethylene Glycol Dimesylate
• DB-267031
• 2,2'-[1,2-Ethanediylbis(oxy)]bis-ethanol 1,1'-Dimethanesulfonate; Dimesyl Triethylene Glycol; Triethylene Glycol Dimesylate;

• Inchi： 1S/C8H18O8S2/c1-17(9,10)15-7-5-13-3-4-14-6-8-16-18(2,11)12/h3-8H2,1-2H3
• InChI Key： MPXIHGYFUPBCPK-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCOCCOCCOS(C)(=O)=O

Computed Properties

• Exact Mass: 306.04430988g/mol
• Monoisotopic Mass: 306.04430988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 122Ų

Triethylene Glycol Dimethanesulfonate Security Information

• Storage Condition：Store at room temperature

Additional information on Triethylene Glycol Dimethanesulfonate

Comprehensive Overview of Triethylene Glycol Dimethanesulfonate (CAS No. 80322-82-3): Properties, Applications, and Industry Insights

Triethylene Glycol Dimethanesulfonate (CAS No. 80322-82-3), often abbreviated as TEG-DMS, is a specialized organic compound with a wide range of industrial and research applications. This ester derivative of triethylene glycol and methanesulfonic acid is valued for its unique chemical properties, including high solubility in polar solvents and thermal stability. As demand for high-performance chemical intermediates grows, TEG-DMS has garnered attention in fields such as polymer synthesis, pharmaceutical excipients, and specialty coatings.

The molecular structure of Triethylene Glycol Dimethanesulfonate features two methanesulfonate groups linked to a triethylene glycol backbone, enabling its dual functionality as a crosslinking agent and solubility enhancer. Recent studies highlight its role in green chemistry initiatives, where its lower toxicity profile compared to traditional sulfonate esters aligns with the industry's shift toward sustainable chemical processes. Researchers frequently search for "TEG-DMS solubility parameters" or "80322-82-3 safety data," reflecting the compound's technical relevance.

In the pharmaceutical sector, CAS No. 80322-82-3 is investigated as a potential prodrug enhancer due to its controlled hydrolysis characteristics. Its ability to modify drug release kinetics has spurred queries like "Triethylene Glycol Dimethanesulfonate in drug delivery" in academic databases. Meanwhile, material scientists utilize it as a plasticizer alternative in biodegradable polymers, addressing the global push for eco-friendly packaging solutions—a topic trending in circular economy discussions.

Analytical methods for TEG-DMS quantification, such as HPLC and GC-MS, are another frequent search focus. The compound's UV transparency and compatibility with chromatographic techniques make it suitable for analytical applications. Industry reports indicate growing interest in "80322-82-3 synthesis optimization" as manufacturers seek cost-effective production routes. Notably, its low volatility and hydrolytic stability under mild conditions contribute to safer handling compared to analogous compounds.

Emerging applications include its use in electronic chemicals for semiconductor manufacturing, where purity grades above 99.5% are required. This aligns with the "high-purity specialty chemicals" trend driving semiconductor supply chains. Environmental studies also explore its biodegradation pathways, responding to regulatory demands for environmental fate data—a hot topic in chemical regulatory compliance forums.

Storage recommendations for Triethylene Glycol Dimethanesulfonate emphasize protection from moisture and extreme temperatures, with technical datasheets often searched under "80322-82-3 storage conditions." Its compatibility with stainless steel and glass containers makes it suitable for standard chemical handling infrastructure. Recent patent filings reveal innovative uses in energy storage systems, particularly as an electrolyte additive, coinciding with the booming battery technology market.

Global suppliers of CAS 80322-82-3 increasingly provide REACH-compliant documentation, reflecting the chemical industry's emphasis on regulatory transparency. Quality control parameters like residual solvent levels and colorimetric purity are critical purchasing criteria, as evidenced by procurement team search patterns. The compound's multifunctional reactivity continues to inspire research, with publications on its catalytic applications growing by 18% annually since 2020.

In conclusion, Triethylene Glycol Dimethanesulfonate (CAS No. 80322-82-3) represents a versatile chemical building block whose applications intersect with cutting-edge technological developments. From answering "Is TEG-DMS compatible with PEG formulations?" to exploring its role in advanced material science, this compound remains a subject of dynamic research and industrial innovation.